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Compound of Interest

Compound Name: Diisopropyl bicarbamate

Cat. No.: B141130

For Immediate Release

This in-depth technical guide provides a comprehensive overview of the thermal stability and
decomposition profile of diisopropyl bicarbamate. Tailored for researchers, scientists, and
drug development professionals, this document outlines key thermal properties, hypothetical
decomposition pathways, and detailed experimental protocols for Differential Scanning
Calorimetry (DSC) and Thermogravimetric Analysis (TGA). The synthesis of this information
aims to equip researchers with the necessary knowledge to safely handle and utilize
diisopropyl bicarbamate in their work.

Physicochemical Properties

Diisopropyl bicarbamate, also known as diisopropyl hydrazine-1,2-dicarboxylate, is a
chemical intermediate of interest in organic synthesis. A summary of its key physical and
chemical properties is presented below. It is important to note that some of the reported values,
particularly the melting and boiling points, are predicted and may vary.[1][2][3][4][5]
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Property Value Source
CAS Number 19740-72-8 [11[2][3][41[5]
Molecular Formula C8H16N204 [61[7]
Molecular Weight 204.22 g/mol [6]
Predicted Melting Point 270 °C [1112114115]
Predicted Boiling Point 271.5 °C at 760 mmHg [1][3]
Predicted Density 1.098 g/cm3 [11[3]

Flash Point 118 °C [1]

Thermal Stability and Decomposition Analysis

While specific experimental data on the thermal decomposition of diisopropyl bicarbamate is
not readily available in the public domain, an understanding of its stability can be extrapolated
from the general behavior of carbamates and through standard thermal analysis techniques.[8]

lllustrative Thermal Analysis Data

The following tables present hypothetical data that could be expected from DSC and TGA
analyses of diisopropyl bicarbamate. These tables are intended to serve as a guide for
researchers in interpreting their own experimental results.

Table 2: lllustrative Differential Scanning Calorimetry (DSC) Data
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Parameter

lllustrative Value

Description

Indicates the beginning of the

Melting Endotherm (Onset) 105-115°C )
melting process.
_ The temperature at which the
Melting Endotherm (Peak) 110-120°C ) ) )
melting rate is maximal.
N The temperature at which
Decomposition Exotherm » ]
180 - 200 °C decomposition begins, often
(Onset) ]
accompanied by heat release.
) The amount of energy required
Enthalpy of Fusion (AHfus) 25-35J/g
to melt the sample.
Enthalpy of Decomposition The heat released during the
150 - 250 J/g

(AHdecomp)

decomposition process.

Table 3: lllustrative Thermogravimetric Analysis (TGA) Data

Temperature Range (°C)

Weight Loss (%)

Associated Process

Loss of residual solvent or

25-150 <1% ]
moisture.
Initial decomposition stage,

180 - 250 40 - 50% potentially loss of an
isopropoxycarbonyl group.
Second decomposition stage,

250 - 350 30 - 40% further fragmentation of the
molecule.

_ _ Remaining non-volatile
Final Residue at 500 °C <5%

carbonaceous material.

Proposed Decomposition Pathway

The thermal decomposition of carbamates can proceed through various mechanisms. For

diisopropyl bicarbamate, a plausible pathway involves the initial cleavage of the N-N bond or

© 2025 BenchChem. All rights reserved. 3/9

Tech Support


https://www.benchchem.com/product/b141130?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141130?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

the C-O bonds, leading to the formation of isocyanates and alcohols, which can further react or
decompose at higher temperatures.
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Figure 1: Proposed thermal decomposition pathway for diisopropyl bicarbamate.

Experimental Protocols

To obtain reliable data on the thermal stability of diisopropyl bicarbamate, the following
detailed experimental protocols for DSC and TGA are recommended.

Differential Scanning Calorimetry (DSC) Protocol

DSC is a valuable tool for determining the melting point and enthalpy of fusion, as well as
identifying thermal events like decomposition.[9][10][11][12]
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Figure 2: Experimental workflow for Differential Scanning Calorimetry (DSC).
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Thermogravimetric Analysis (TGA) Protocol

TGA is used to measure the change in mass of a sample as a function of temperature,
providing information on decomposition temperatures and weight loss percentages.[13][14]
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Figure 3: Experimental workflow for Thermogravimetric Analysis (TGA).
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Safety and Handling

Given the predicted thermal instability, appropriate safety precautions should be taken when
handling diisopropyl bicarbamate, especially at elevated temperatures. The Safety Data
Sheet (SDS) should be consulted for comprehensive safety information.[15] It is recommended
to handle the compound in a well-ventilated area and avoid the formation of dust.[15]

Conclusion

This technical guide provides a foundational understanding of the thermal stability and
decomposition of diisopropyl bicarbamate for the scientific community. While specific
experimental data is limited, the provided illustrative data, proposed decomposition pathways,
and detailed experimental protocols offer a robust framework for researchers to conduct their
own thermal analyses. Such studies are crucial for ensuring the safe and effective use of this
compound in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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